Cas no 252206-28-3 (4-(Fmoc-amino)-1-methyl-1H-Imidazole-2-carboxylic Acid)

• Product Name: 4-(Fmoc-amino)-1-methyl-1H-Imidazole-2-carboxylic Acid
• CAS No: 252206-28-3
• MF: C₂₀H₁₇N₃O₄
• MW: 363.366684675217
• MDL: MFCD02259498
• CID: 246491
• PubChem ID: 7010698
• Update Time: 2025-10-24

4-(Fmoc-amino)-1-methyl-1H-Imidazole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-carboxylicacid, 4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-methyl-
• 2,5-FURANDIONE-1-OCTADECENE POLYMER
• 4-(9H-fluoren-9-ylmethoxycarbonylamino)-1-methylimidazole-2-carboxylic acid
• 4-(Fmoc-amino)-1-methyl-1H-imidazole-2-carboxylic acid
• Fmoc-Im-COOH
• 4-(9H-fluoren-9-ylmethoxycarbonylamino)-1-methyl-imidazole-2-carboxylic Acid
• 4-[(9-fluorenylmethoxycarbonyl)amino]-1-methylimidazole-2-carboxylic acid
• 4-(9H-Fluoren-9-ylmethoxycarbonylamino)-1-methyl-1H-imidazole-2-carboxylic acid
• 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-1-methyl-1H-imidazole-2-carboxylic acid
• FmocImCOOH
• AFUJLUWSTBUALR-UHFFFAOYSA-N
• M
• AKOS015896190
• A1-24395
• 4-({[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}AMINO)-1-METHYL-1H-IMIDAZOLE-2-CARBOXYLIC ACID
• CS-0044529
• DTXSID50426690
• AMY6623
• 4-(Fmoc-amino)-1-methyl-1H-imidazole-2-carboxylic acid, AldrichCPR
• AS-37748
• 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-1-methyl-1H-imidazole-2-carboxylicacid
• J-015877
• FT-0659594
• 1H-Imidazole-2-carboxylic acid, 4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-methyl-
• MFCD02259498
• 252206-28-3
• SCHEMBL1577609
• AC-8728
• 4-(9H-fluoren-9-ylmethoxycarbonylamino)-1-methyl-imidazole-2-carboxylic acid;4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-1-methyl-1H-imidazole-2-carboxylic acid
• 4-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-1-METHYLIMIDAZOLE-2-CARBOXYLIC ACID
• 4-[(9-florenylmethoxycarbonyl)amino]-1-methyl-2-imidazole carboxylic acid
• EN300-321718
• A817716
• DA-22201
• 4-(Fmoc-amino)-1-methyl-1H-Imidazole-2-carboxylic Acid

• MDL： MFCD02259498
• Inchi： 1S/C20H17N3O4/c1-23-10-17(21-18(23)19(24)25)22-20(26)27-11-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-10,16H,11H2,1H3,(H,22,26)(H,24,25)
• InChI Key： AFUJLUWSTBUALR-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN(C)C(C(=O)O)=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 363.12200
• Monoisotopic Mass: 363.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.9
• Topological Polar Surface Area: 93.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.4
• Refractive Index: 1.687
• PSA: 93.45000
• LogP: 3.55230
• Solubility: Not determined

4-(Fmoc-amino)-1-methyl-1H-Imidazole-2-carboxylic Acid Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 4-(Fmoc-amino)-1-methyl-1H-Imidazole-2-carboxylic Acid

Professional Introduction to 4-(Fmoc-amino)-1-methyl-1H-Imidazole-2-carboxylic Acid (CAS No. 252206-28-3)

4-(Fmoc-amino)-1-methyl-1H-Imidazole-2-carboxylic Acid, with the CAS number 252206-28-3, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound belongs to the imidazole family, a heterocyclic organic compound that features a five-membered ring containing two nitrogen atoms. The presence of the Fmoc (fluorenylmethyloxycarbonyl) group in its structure makes it particularly valuable in the synthesis of peptides and proteins, where it serves as an amino acid protecting group. The methyl substituent at the 1-position and the carboxylic acid functionality at the 2-position contribute to its unique reactivity and utility in various chemical transformations.

The importance of this compound can be better understood by examining its role in modern drug development. In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex biological pathways. Imidazole derivatives have shown promise in this regard due to their ability to interact with biological targets such as enzymes and receptors. Specifically, 4-(Fmoc-amino)-1-methyl-1H-Imidazole-2-carboxylic Acid has been explored for its potential applications in the synthesis of small molecule inhibitors that modulate these pathways.

One of the most notable applications of this compound is in peptide coupling reactions. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild acidic conditions. The amino group at the 4-position of the imidazole ring, when protected by an Fmoc group, allows for selective incorporation into peptide chains without interfering with other functional groups. This makes 4-(Fmoc-amino)-1-methyl-1H-Imidazole-2-carboxylic Acid an invaluable building block for constructing complex peptide structures.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential as a precursor in the synthesis of more complex imidazole-based drugs. The carboxylic acid functionality at the 2-position provides a reactive site for further derivatization, enabling chemists to design molecules with tailored properties. For instance, researchers have explored its use in generating imidazole-based protease inhibitors, which are crucial for treating diseases such as HIV and cancer.

The latest research in this area has highlighted the compound's utility in developing next-generation antiviral agents. Imidazole derivatives have demonstrated efficacy against a variety of viruses by inhibiting key viral enzymes. The structural features of 4-(Fmoc-amino)-1-methyl-1H-Imidazole-2-carboxylic Acid, particularly the presence of both nitrogen and oxygen-containing functional groups, make it an attractive scaffold for designing such inhibitors. Studies have shown that modifications to this core structure can lead to compounds with enhanced potency and selectivity against viral targets.

Another area where this compound has shown promise is in the development of metal chelating agents. Metal ions play critical roles in many biological processes, and imidazole-based chelators are often used to develop therapeutic agents that target metal-dependent enzymes or transporters. The flexibility of the imidazole ring allows for coordination with various metal ions, making it an ideal candidate for designing metal-binding molecules. For example, derivatives of 4-(Fmoc-amino)-1-methyl-1H-Imidazole-2-carboxylic Acid have been investigated as potential treatments for metal poisoning conditions.

The synthetic methodologies involving this compound have also seen significant advancements. Modern synthetic techniques have enabled chemists to access increasingly complex derivatives with high precision and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in introducing diverse functional groups into the imidazole core. These advancements have not only improved the accessibility of this compound but also opened new avenues for drug discovery.

In conclusion, 4-(Fmoc-amino)-1-methyl-1H-Imidazole-2-carboxylic Acid (CAS No. 252206-28-3) is a versatile and highly valuable compound with numerous applications in pharmaceutical chemistry and biotechnology. Its role in peptide synthesis, drug development, and metal chelation underscores its importance in modern research. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly play a crucial role in discovering new therapeutic agents that address unmet medical needs.